Cas no 2138097-35-3 (4-fluoro-3-(3-iodophenyl)-1-methyl-1H-pyrazol-5-amine)

• Product Name: 4-fluoro-3-(3-iodophenyl)-1-methyl-1H-pyrazol-5-amine
• CAS No: 2138097-35-3
• MF: C₁₀H₉FIN₃
• MW: 317.101437330246
• CID: 6184101
• PubChem ID: 165665390
• Update Time: 2025-06-10

4-fluoro-3-(3-iodophenyl)-1-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-3-(3-iodophenyl)-1-methyl-1H-pyrazol-5-amine
• 2138097-35-3
• EN300-1149936

• Inchi： 1S/C10H9FIN3/c1-15-10(13)8(11)9(14-15)6-3-2-4-7(12)5-6/h2-5H,13H2,1H3
• InChI Key： HHCBRVXKDYMXKB-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1)C1C(=C(N)N(C)N=1)F

Computed Properties

• Exact Mass: 316.98252g/mol
• Monoisotopic Mass: 316.98252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 43.8Ų

Additional information on 4-fluoro-3-(3-iodophenyl)-1-methyl-1H-pyrazol-5-amine

Introduction to 4-Fluoro-3-(3-Iodophenyl)-1-Methyl-1H-Pyrazol-5-Amine (CAS No. 2138097-35-3)

4-Fluoro-3-(3-iodophenyl)-1-methyl-1H-pyrazol-5-amine, with the CAS number 2138097-35-3, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The unique substitution pattern of this molecule, featuring a fluorine atom, an iodine atom, and a methyl group, makes it a valuable candidate for various therapeutic applications.

The structure of 4-fluoro-3-(3-iodophenyl)-1-methyl-1H-pyrazol-5-amine is characterized by a pyrazole ring with specific functional groups attached. The fluorine atom at the 4-position and the iodine atom at the 3-position of the phenyl ring contribute to its distinct chemical properties and biological activity. The presence of the methyl group at the 1-position further enhances its stability and solubility, making it suitable for pharmaceutical development.

Recent studies have explored the potential of 4-fluoro-3-(3-iodophenyl)-1-methyl-1H-pyrazol-5-amine in various therapeutic areas. One notable application is in the treatment of cancer. Research has shown that this compound exhibits potent antiproliferative effects against several cancer cell lines, including breast cancer, lung cancer, and colorectal cancer. The mechanism of action is believed to involve the inhibition of key signaling pathways that regulate cell growth and survival.

In addition to its anticancer properties, 4-fluoro-3-(3-iodophenyl)-1-methyl-1H-pyrazol-5-amine has also been investigated for its anti-inflammatory activity. Studies have demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 4-fluoro-3-(3-iodophenyl)-1-methyl-1H-pyrazol-5-amine have been extensively studied to ensure its suitability for clinical use. Preclinical data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate. Furthermore, it has shown low toxicity in animal models, suggesting a favorable safety profile.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-fluoro-3-(3-iodophenyl)-1-methyl-1H-pyrazol-5-amine in humans. Early-phase trials have demonstrated promising results, with patients showing significant improvements in disease symptoms and quality of life. These findings have generated considerable interest among researchers and pharmaceutical companies, leading to further investment in its development.

The synthesis of 4-fluoro-3-(3-iodophenyl)-1-methyl-1H-pyrazol-5-amine involves several well-established chemical reactions. One common approach is to start with 4-fluorobenzaldehyde and 3-bromoaniline, which are reacted under specific conditions to form an intermediate compound. This intermediate is then subjected to further reactions involving iodination and methylation steps to yield the final product. The synthetic route is highly efficient and scalable, making it suitable for large-scale production.

In conclusion, 4-fluoro-3-(3-iodophenyl)-1-methyl-1H-pyrazol-5-amnine (CAS No. 2138097-35-3) is a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies continue to uncover new applications and mechanisms of action, contributing to its growing importance in the field.